Cas no 1105194-82-8 (3-Chloro-6-(4-ethoxyphenyl)pyridazine)

• Product Name: 3-Chloro-6-(4-ethoxyphenyl)pyridazine
• CAS No: 1105194-82-8
• MF: C₁₂H₁₁ClN₂O
• MW: 234.68154168129
• CID: 5698517
• PubChem ID: 33676233
• Update Time: 2026-03-11

3-Chloro-6-(4-ethoxyphenyl)pyridazine Chemical and Physical Properties

Names and Identifiers

• CS-0440904
• 1105194-82-8
• AKOS005207442
• F1967-0409
• 3-chloro-6-(4-ethoxyphenyl)pyridazine
• EN300-236488
• Pyridazine, 3-chloro-6-(4-ethoxyphenyl)-
• 3-Chloro-6-(4-ethoxyphenyl)pyridazine

• Inchi： 1S/C12H11ClN2O/c1-2-16-10-5-3-9(4-6-10)11-7-8-12(13)15-14-11/h3-8H,2H2,1H3
• InChI Key： QPXNTOREPRGCSI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=CC(=CC=2)OCC)N=N1

Computed Properties

• Exact Mass: 234.0559907g/mol
• Monoisotopic Mass: 234.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 35Ų

Experimental Properties

• Density: 1.212±0.06 g/cm3(Predicted)
• Boiling Point: 415.7±35.0 °C(Predicted)
• pka: 0.62±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-Chloro-6-(4-ethoxyphenyl)pyridazine

Professional Introduction to 3-Chloro-6-(4-ethoxyphenyl)pyridazine (CAS No. 1105194-82-8)

3-Chloro-6-(4-ethoxyphenyl)pyridazine, a compound with the chemical identifier CAS No. 1105194-82-8, is a significant molecule in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridazine class, which is well-documented for its diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a chloro substituent and an ethoxyphenyl group, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for drug discovery and development.

The< strong>3-Chloro-6-(4-ethoxyphenyl)pyridazine molecule has garnered attention due to its potential as an intermediate in synthesizing various pharmacologically active compounds. Pyridazine derivatives are known for their role in modulating biological pathways, including those involved in inflammation, pain, and neurodegenerative diseases. The chloro group at the 3-position enhances the electrophilicity of the pyridazine ring, facilitating nucleophilic substitution reactions that are crucial for further functionalization. On the other hand, the ethoxyphenyl moiety introduces a hydrophobic region that can interact favorably with biological targets, improving the compound's binding affinity and pharmacokinetic properties.

Recent advancements in medicinal chemistry have highlighted the< strong>3-Chloro-6-(4-ethoxyphenyl)pyridazine as a versatile building block for designing novel therapeutic agents. Researchers have explored its utility in developing small-molecule inhibitors targeting enzymes such as kinases and phosphodiesterases, which are implicated in various diseases. For instance, studies have demonstrated that derivatives of this compound can exhibit inhibitory effects on cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The ability to modulate these kinases holds promise for treating conditions like cancer and autoimmune disorders.

In addition to its applications in oncology, 3-Chloro-6-(4-ethoxyphenyl)pyridazine has shown potential in addressing neurological disorders. The pyridazine core is structurally similar to several known neuroactive compounds, suggesting that it may interact with central nervous system receptors and ion channels. Preliminary studies have indicated that certain analogs of this molecule can influence neurotransmitter release and receptor activity, offering a basis for developing treatments for conditions such as epilepsy and Parkinson's disease. The< strong>CAS No. 1105194-82-8 compound itself serves as a starting point for further structural optimization to enhance its selectivity and efficacy.

The synthesis of< strong>3-Chloro-6-(4-ethoxyphenyl)pyridazine involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The introduction of the chloro group typically requires halogenation techniques, while the ethoxyphenyl ring is often installed through etherification or palladium-catalyzed cross-coupling reactions. These synthetic strategies not only showcase the versatility of pyridazine chemistry but also provide insights into scalable methodologies for producing complex pharmaceutical intermediates. The< strong>CAS No. 1105194-82-8 designation ensures that researchers can reliably source this compound for their experiments, adhering to stringent quality control standards.

The pharmacological profile of< strong>3-Chloro-6-(4-ethoxyphenyl)pyridazine is further illuminated by computational studies that predict its interactions with biological targets. Molecular docking simulations have been employed to model how this compound binds to enzymes and receptors at an atomic level. These simulations not only help in understanding its mechanism of action but also guide the design of next-generation analogs with improved properties. The integration of computational chemistry with experimental validation has become a cornerstone of modern drug discovery, ensuring that promising candidates like< strong>CAS No. 1105194-82-8 are thoroughly evaluated before moving into clinical trials.

The future prospects of< strong>3-Chloro-6-(4-ethoxyphenyl)pyridazine extend beyond its current applications into new therapeutic areas. As our understanding of disease mechanisms evolves, so does the demand for innovative molecular tools to address them. The< strong>CAS No. 1105194-82-8 compound exemplifies how a single molecular scaffold can be adapted to tackle multiple challenges in medicine. By leveraging its unique structural features, researchers continue to uncover novel ways to harness its potential for human health benefits.

In conclusion, 3-Chloro-6-(4-ethoxyphenyl)pyridazine (CAS No. 1105194-82-8) represents a significant advancement in pharmaceutical chemistry due to its diverse biological activities and synthetic accessibility. Its role as an intermediate in drug development underscores the importance of pyridazine derivatives in modern medicine. As research progresses, this compound will undoubtedly continue to inspire new discoveries and contribute to the development of life-saving therapies across various medical disciplines.